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Compound of Interest

Compound Name: 2-Fluoro-4-(methyithio)aniline

Cat. No.: B1322091

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Operation, and Disposal of 2-Fluoro-4-(methylthio)aniline.

This document provides critical safety protocols and logistical plans for the laboratory use of 2-
Fluoro-4-(methylthio)aniline (CAS RN: 76180-33-1). Adherence to these guidelines is
paramount for ensuring personnel safety and minimizing environmental impact. The information
herein is compiled from safety data for the compound and general best practices for handling
aromatic amines, organofluorine, and organosulfur compounds.

I. Chemical Safety and Hazard Information

2-Fluoro-4-(methylthio)aniline is classified with the GHSO07 pictogram, indicating that it can
cause skin and eye irritation, is harmful if swallowed, and may cause respiratory irritation.[1][2]

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

Il. Physical and Chemical Properties

A comprehensive summary of the known physical and chemical properties of 2-Fluoro-4-
(methylthio)aniline is provided below. It is important to note that some physical data, such as
boiling point and density, are not readily available in the searched literature.

Property Value Source
CAS Number 76180-33-1 [1]
Molecular Formula C7HsFNS [3]
Molecular Weight 157.21 g/mol [3]
Physical Form Liquid [1]
Boiling Point Data not available

Density Data not available

Vapor Pressure Data not available

Room temperature, in a dark,
Storage Temperature ) [1]
inert atmosphere

lll. Occupational Exposure Limits

Specific occupational exposure limits (OELS) for 2-Fluoro-4-(methylthio)aniline have not
been established. However, due to its classification as a substituted aniline, it is prudent to
handle it with the same caution as aniline, for which exposure limits have been set.
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Parameter Value Jurisdiction
OSHA PEL (Aniline) 5 ppm (19 mg/m3) TWA [skin] US OSHA[4][5]
-~ Potential occupational
NIOSH REL (Aniline) _ US NIOSHI5]
carcinogen
ACGIH TLV (Aniline) 2 ppm (7.6 mg/m3) TWA [skin] ACGIH[5]

IV. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for the safe handling of 2-Fluoro-4-(methylthio)aniline. The
following workflow outlines the necessary steps from preparation to post-handling.
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Operational Workflow for Handling 2-Fluoro-4-(methylthio)aniline
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Caption: Operational Workflow for Handling 2-Fluoro-4-(methylthio)aniline
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1. Pre-Handling Preparation:

o Review Safety Data Sheet (SDS): Before commencing any work, thoroughly review the SDS
for 2-Fluoro-4-(methylthio)aniline.

e Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table
below.

e Fume Hood Preparation: Ensure a certified chemical fume hood is operational and the work
area within it is clean and uncluttered.

o Emergency Equipment: Confirm the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

2. Handling:

e Weighing and Transfer: Conduct all weighing and transfers of the chemical inside the
chemical fume hood to minimize inhalation exposure. Use a disposable weighing boat.

e Running Reactions: All reactions involving this compound must be performed within the fume
hood. Ensure all glassware is properly secured.

3. Post-Handling:

o Decontamination: Wipe down the work surface inside the fume hood with an appropriate
solvent (e.g., isopropanol) followed by a soap and water solution.

o Waste Segregation: Segregate all waste streams as outlined in the disposal plan.

» PPE Removal: Doff PPE in the correct order to avoid cross-contamination. Dispose of single-
use PPE in the designated waste stream.

o Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.

V. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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Protection Level

Equipment

Purpose

Engineering Controls

Certified Chemical Fume Hood

To minimize inhalation of

vapors.

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles protect against
splashes; a face shield
provides broader facial

protection.

Hand Protection

Chemical-Resistant Gloves
(Nitrile or Neoprene, double-

gloved)

To prevent skin contact. It is
advisable to wear two pairs of
gloves (double-gloving) and
change the outer glove

frequently.

Body Protection

Flame-Resistant Laboratory
Coat

To protect skin and personal

clothing from contamination.

Foot Protection

Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills.

Respiratory Protection

NIOSH-Approved Respirator

Required if working outside of
a fume hood or if engineering
controls are insufficient. The
type of respirator will depend
on the specific operational

conditions.

VI. Disposal Plan

Proper disposal of 2-Fluoro-4-(methylthio)aniline and its associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.
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Disposal Workflow for 2-Fluoro-4-(methylthio)aniline Waste

Waste Generation

Unused/Pure Compound Contaminated Solutions Contaminated PPE (gloves, etc.) Contaminated Materials (weigh boats, wipes)

\ /
Solid Hazardous Waste Container

Licensed Hazardous Waste Disposal

Halogenated Organic Waste Container

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Fluoro-4-(methylthio)aniline Waste

1. Waste Segregation:
e Liquid Waste:

o Collect all unused 2-Fluoro-4-(methylthio)aniline and solutions containing it in a
dedicated, clearly labeled, and sealed "Halogenated Organic Waste" container.

o Do not mix with non-halogenated waste streams.
e Solid Waste:

o All disposable items contaminated with 2-Fluoro-4-(methylthio)aniline, such as gloves,
weighing boats, and paper towels, must be placed in a designated "Solid Hazardous
Waste" container.
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2. Container Management:

o All waste containers must be kept closed when not in use.

o Label containers with "Hazardous Waste," the full chemical name "2-Fluoro-4-
(methylthio)aniline,"” and the approximate concentration and volume.

3. Final Disposal:

» All waste must be disposed of through a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Never dispose of this chemical down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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